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Compound of Interest

Compound Name: D-Psicose

Cat. No.: B8758972

Date of Issue: November 7, 2025

This document provides immediate and essential safety, handling, and disposal protocols for D-
Psicose, also known as D-Allulose, tailored for research, scientific, and drug development
professionals. While D-Psicose is generally recognized as safe (GRAS) for use as a food
ingredient by the U.S. Food and Drug Administration, adherence to standard laboratory safety
practices is crucial to ensure a safe working environment.[1][2][3]

Personal Protective Equipment (PPE)

While D-Psicose is not classified as a hazardous substance under the Globally Harmonized
System (GHS), observing good industrial hygiene and safety practices is mandatory.[4][5] The
following table summarizes the recommended personal protective equipment for handling D-
Psicose in a laboratory setting.
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Protection Type Equipment Purpose Source
Tightly fitting safety To prevent eye

Eye/Face Protection goggles with side- contact with dust [4]
shields particles.

Impervious clothing o )
) ) ) ) To avoid direct skin
Skin Protection and chemical-resistant [41[6]
contact.
gloves

Recommended if
exposure limits are
exceeded or if
irritation or other
symptoms are
Respiratory Protection  Full-face respirator _ [4][6]
experienced. Not
typically required
under normal use
conditions with

adequate ventilation.

Health and Safety Information

D-Psicose is a monosaccharide and a C3 epimer of D-fructose.[7] It is found naturally in small
guantities in foods like wheat, figs, and raisins.[8] Studies have indicated potential health
benefits, including hypoglycemic and antioxidant activities.[9] Despite its safety profile, it is
important to be aware of the following first-aid measures.

First-Aid Measures
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Exposure Route Procedure Source

Rinse thoroughly with plenty of
Eye Contact water for at least 15 minutes [51[6]

and consult a physician.

Wash off with soap and plenty
Skin Contact of water. Consult a physician if  [4][5]

irritation persists.

If breathed in, move the
person into fresh air. If not

Inhalation breathing, give artificial [5]
respiration and consult a

physician.

Rinse mouth with water. Never
) give anything by mouth to an
Ingestion , [4][5]
unconscious person. Consult a

physician.

Operational and Disposal Plans

Proper handling and disposal of D-Psicose are essential for maintaining a safe laboratory
environment.

Handling and Storage:

» Handle in a well-ventilated place.[4]
» Wear suitable protective clothing.[4]
e Avoid the formation of dust.[4][6]

» Avoid contact with skin and eyes.[4]

o Store in a tightly closed container in a dry and well-ventilated place.[6] For long-term storage,
refrigeration is recommended.[6]
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Spill Response: In the event of a spill, follow the procedural workflow outlined below. The
primary objectives are to contain the spill, clean the area, and ensure the safety of all
personnel.

Immediate Actions Containment & Cleanup Disposal

Click to download full resolution via product page

Caption: D-Psicose Spill Response Workflow

Disposal:

e Collect spilled material and arrange for disposal in suitable, closed containers.[4]

o Adhere to all applicable local, state, and federal regulations for waste disposal.[4]

e Prevent the chemical from entering drains, as discharge into the environment should be
avoided.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for D-Psicose (D-
Allulose)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8758972#personal-protective-equipment-for-
handling-d-psicose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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